Cas no 1646152-53-5 (4-(Indolin-5-yl)morpholine hydrochloride)

• Product Name: 4-(Indolin-5-yl)morpholine hydrochloride
• CAS No: 1646152-53-5
• MF: C₁₂H₁₇ClN₂O
• MW: 240.7292
• MDL: MFCD28369478
• CID: 2093035
• Update Time: 2025-11-06

4-(Indolin-5-yl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Indolin-5-yl)morpholine hydrochloride
• AK164319
• ST24043100
• 1H-Indole, 2,3-dihydro-5-(4-morpholinyl)-, hydrochloride (1:1)

• MDL： MFCD28369478
• Inchi： 1S/C12H16N2O.ClH/c1-2-12-10(3-4-13-12)9-11(1)14-5-7-15-8-6-14;/h1-2,9,13H,3-8H2;1H
• InChI Key： SNUMKCTYEGWNRF-UHFFFAOYSA-N
• SMILES： Cl[H].O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1C([H])=C([H])C2=C(C=1[H])C([H])([H])C([H])([H])N2[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 24.5

4-(Indolin-5-yl)morpholine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-(Indolin-5-yl)morpholine hydrochloride

Professional Introduction to 4-(Indolin-5-yl)morpholine hydrochloride (CAS No. 1646152-53-5)

4-(Indolin-5-yl)morpholine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1646152-53-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The indoline moiety and morpholine ring are both well-known for their pharmacological significance, making this derivative a promising candidate for further investigation.

The molecular structure of 4-(Indolin-5-yl)morpholine hydrochloride consists of a morpholine ring fused with an indoline core, which contributes to its distinctive chemical behavior. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This property is particularly valuable in drug delivery systems where solubility plays a critical role in bioavailability and efficacy.

In recent years, there has been growing interest in indoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the indoline scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The morpholine ring further enhances these properties by contributing to the compound's stability and bioavailability. Consequently, 4-(Indolin-5-yl)morpholine hydrochloride has become a subject of extensive research in medicinal chemistry.

One of the most compelling aspects of 4-(Indolin-5-yl)morpholine hydrochloride is its potential as a pharmacophore in the development of novel therapeutic agents. The indoline moiety is known to interact with various biological targets, including enzymes and receptors, while the morpholine ring provides additional binding affinity. This dual functionality makes it an attractive candidate for designing drugs that can modulate multiple pathways simultaneously.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 4-(Indolin-5-yl)morpholine hydrochloride with biological targets more accurately. Molecular docking studies have shown that this compound can bind effectively to several key enzymes involved in inflammatory processes. This finding aligns with the increasing demand for anti-inflammatory drugs that target multiple pathways without significant side effects.

The synthesis of 4-(Indolin-5-yl)morpholine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The indoline core is typically synthesized through cyclization reactions, followed by functionalization to introduce the morpholine ring. The final step involves salt formation with hydrochloric acid to enhance solubility. These synthetic strategies have been optimized over the years to improve yield and purity, making it feasible for large-scale production.

In vitro studies have revealed that 4-(Indolin-5-yl)morpholine hydrochloride exhibits promising pharmacological properties. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary studies suggest that this compound may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The potential applications of 4-(Indolin-5-yl)morpholine hydrochloride extend beyond inflammation and neuroprotection. Research is ongoing to explore its efficacy in treating other conditions such as cancer and infectious diseases. The unique combination of structural features makes it a versatile compound that can be modified further to enhance its therapeutic potential.

The development of new drugs is often a lengthy and complex process that requires extensive testing and regulatory approval. However, the promising results obtained from preclinical studies on 4-(Indolin-5-yl)morpholine hydrochloride provide a strong foundation for further clinical investigations. If future studies confirm its safety and efficacy, this compound could become a valuable addition to the pharmaceutical arsenal.

In conclusion, 4-(Indolin-5-yl)morpholine hydrochloride strong>(CAS No. 1646152-53-5) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.